Cas no 1692138-49-0 (5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine)

• Product Name: 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine
• CAS No: 1692138-49-0
• MF: C₁₀H₁₀FN₅
• MW: 219.218304157257
• CID: 6388486
• PubChem ID: 136709368
• Update Time: 2025-05-19

5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine
• 5-fluoro-2-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyridine
• 1692138-49-0
• EN300-1119234

• Inchi： 1S/C10H10FN5/c11-7-1-2-8(13-5-7)9-3-4-12-10-14-6-15-16(9)10/h1-2,5-6,9H,3-4H2,(H,12,14,15)
• InChI Key： OQPFFSMOBSIMPJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1CCNC2=NC=NN12

Computed Properties

• Exact Mass: 219.09202350g/mol
• Monoisotopic Mass: 219.09202350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine

Research Brief on 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine (CAS: 1692138-49-0)

The compound 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine (CAS: 1692138-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique triazolopyrimidine core and fluoropyridine moiety, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a candidate for further drug development.

Recent advancements in the synthesis of 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine have highlighted improved yield and purity, addressing earlier challenges in its production. Researchers have employed novel catalytic methods and optimized reaction conditions to enhance the scalability of this compound. These developments are critical for its potential transition from laboratory-scale synthesis to industrial production, ensuring a steady supply for further pharmacological evaluations.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets involved in cancer cell proliferation. For instance, in vitro assays have shown significant inhibition of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. Additionally, its fluoropyridine moiety has been linked to enhanced bioavailability and target binding affinity, making it a promising scaffold for the design of next-generation kinase inhibitors.

Beyond oncology, preliminary research has explored the antimicrobial properties of 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine. Its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA), has been investigated, with results indicating a synergistic effect when combined with existing antibiotics. This finding opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified areas for improvement, such as metabolic stability and tissue distribution. Researchers are currently exploring structural modifications to optimize these parameters while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development pipeline.

In conclusion, 5-fluoro-2-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}pyridine (CAS: 1692138-49-0) represents a versatile and potent molecule with broad therapeutic potential. Its dual applications in oncology and antimicrobial therapy underscore its significance in modern drug discovery. Continued research and development efforts are essential to fully realize its clinical benefits and address existing limitations. This compound exemplifies the innovative strides being made in chemical biology, bridging the gap between synthetic chemistry and biomedical applications.